molecular formula C12H15NOS B8436571 N-Acetyl-5-ethylthioindoline

N-Acetyl-5-ethylthioindoline

Cat. No. B8436571
M. Wt: 221.32 g/mol
InChI Key: KBUOMEGCKGVATN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Acetyl-5-ethylthioindoline is a useful research compound. Its molecular formula is C12H15NOS and its molecular weight is 221.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-Acetyl-5-ethylthioindoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-Acetyl-5-ethylthioindoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-Acetyl-5-ethylthioindoline

Molecular Formula

C12H15NOS

Molecular Weight

221.32 g/mol

IUPAC Name

1-(5-ethylsulfanyl-2,3-dihydroindol-1-yl)ethanone

InChI

InChI=1S/C12H15NOS/c1-3-15-11-4-5-12-10(8-11)6-7-13(12)9(2)14/h4-5,8H,3,6-7H2,1-2H3

InChI Key

KBUOMEGCKGVATN-UHFFFAOYSA-N

Canonical SMILES

CCSC1=CC2=C(C=C1)N(CC2)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of acetal (D5, 2.14 g, 6.9 mmol) in dry dichloromethane (80 ml) at -78° C. was added titanium tetrachloride (1.48 ml, 13.85 mmol) dropwise by syringe. The mixture was stirred for 2 h at -78° C., 2 h at 0° C. and then overnight at room temperature. The mixture was then washed with water, saturated sodium bicarbonate solution, then water again, dried and evaporated. The residue was taken up in hot dichloromethane and petrol was added to precipitate polar material as a gum. The liquor was decanted off and addition of petrol/decantation was repeated twice. The final liquor was evaporated to give a mixture of the title compound and 5-acetyl-6,7-dihydro-5H-thieno[2,3-f]indole (0.31 g), which was hydrolysed without separation.
Name
5-acetyl-6,7-dihydro-5H-thieno[2,3-f]indole
Quantity
0.31 g
Type
reactant
Reaction Step One
Name
acetal
Quantity
2.14 g
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Two
Quantity
1.48 mL
Type
catalyst
Reaction Step Two

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